2-Deoxy-alpha-D-ribose 1-phosphate barium salt

• IUPAC Name: barium(2+);[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl] phosphate
• InChI: InChI=1S/C5H11O7P.Ba/c6-2-4-3(7)1-5(11-4)12-13(8,9)10;/h3-7H,1-2H2,(H2,8,9,10);/q;+2/p-2/t3-,4+,5+;/m0./s1
• InChI Key: JBIYYSMOEKJSQW-UJPDDDSFSA-L
• Canonical SMILES: C1C(C(OC1OP(=O)([O-])[O-])CO)O.[Ba+2]
• Isomeric SMILES: C1[C@@H]([C@H](O[C@@H]1OP(=O)([O-])[O-])CO)O.[Ba+2]
• Molecular Formula: C5H9BaO7P
• Molecular Weight: 349.42 g/mol

Description

2-Deoxy-alpha-D-ribose 1-phosphate barium salt (2-DAR1P-Ba) is a compound that has been studied for its potential applications in a variety of scientific research areas. It is a ribonucleotide that is used in the synthesis of various molecules, and its properties make it a useful tool for biochemical and physiological experiments. In

Scientific Research Applications

2-Deoxy-alpha-D-ribose 1-phosphate barium salt has been used in a variety of scientific research areas, including biochemistry, genetics, and molecular biology. It has been used to study the structure and function of DNA and RNA, as well as to identify and characterize enzymes involved in metabolic processes. In addition, it has been used to study the effects of mutations on proteins and to investigate the mechanism of gene expression.

Mechanism of Action

2-Deoxy-alpha-D-ribose 1-phosphate barium salt acts as a building block for the synthesis of other molecules, such as DNA and RNA. It is also involved in the formation of phosphodiester bonds, which are essential for the stability of nucleic acids. In addition, 2-Deoxy-alpha-D-ribose 1-phosphate barium salt is involved in the formation of disulfide bonds, which are important for the folding and stability of proteins.
Biochemical and Physiological Effects
2-Deoxy-alpha-D-ribose 1-phosphate barium salt has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and viruses, and to modulate the activity of enzymes involved in metabolic processes. In addition, it has been shown to have an effect on the structure and function of DNA and RNA.

Advantages and Limitations for Lab Experiments

2-Deoxy-alpha-D-ribose 1-phosphate barium salt has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively inexpensive. In addition, it is a stable compound, making it suitable for long-term storage. However, it is also important to note that 2-Deoxy-alpha-D-ribose 1-phosphate barium salt is toxic and should be handled with caution.

Future Directions

2-Deoxy-alpha-D-ribose 1-phosphate barium salt has potential applications in a variety of scientific research areas. It could be used in the development of new drugs and therapies, as well as in the study of genetic diseases. In addition, it could be used to study the structure and function of proteins and to investigate the mechanism of gene expression. Furthermore, it could be used to study the effects of mutations on proteins and to investigate the role of nucleic acids in metabolic processes. Finally, it could be used to study the effects of environmental factors on gene expression and to investigate the role of epigenetic modifications in gene regulation.

Synthesis Methods

2-Deoxy-alpha-D-ribose 1-phosphate barium salt is synthesized through a process of condensation and dehydration. First, ribose is reacted with barium hydroxide to form a barium ribonucleotide. This barium ribonucleotide is then reacted with phosphoric acid to form 2-Deoxy-alpha-D-ribose 1-phosphate barium salt.